Cas no 958-79-2 (1,3-dibromo-1,3-diphenylpropan-2-one)

• Product Name: 1,3-dibromo-1,3-diphenylpropan-2-one
• CAS No: 958-79-2
• MF: C₁₅H₁₂Br₂O
• MW: 368.063182830811
• CID: 1001745
• PubChem ID: 97594
• Update Time: 2025-04-20

1,3-dibromo-1,3-diphenylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3-dibromo-1,3-diphenylpropan-2-one
• .alpha., .alpha.'-Dibromodibenzyl ketone
• 2-Propanone, 1,3-dibromo-1,3-diphenyl-
• NSC 134966
• NSC-134966
• .alpha.,.alpha.'-Dibromobibenzyl ketone
• DTXSID00914810
• alpha,alpha'-Dibromodibenzylketone
• SCHEMBL5820145
• AKVJDXBLRZFJFZ-UHFFFAOYSA-N
• AKOS021983210
• NSC134966
• AKOS001483386
• 1,3-Dibromo-1,3-diphenyl-2-propanone
• 958-79-2
• DS-013583

• Inchi： 1S/C15H12Br2O/c16-13(11-7-3-1-4-8-11)15(18)14(17)12-9-5-2-6-10-12/h1-10,13-14H
• InChI Key： AKVJDXBLRZFJFZ-UHFFFAOYSA-N
• SMILES： BrC(C1C=CC=CC=1)C(C(C1C=CC=CC=1)Br)=O

Computed Properties

• Exact Mass: 367.92344g/mol
• Monoisotopic Mass: 365.92549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.639
• Boiling Point: 399.5°C at 760 mmHg
• Flash Point: 97.7°C
• Refractive Index: 1.635
• PSA: 17.07000
• LogP: 4.82790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids